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Compound of Interest

Compound Name: alpha-conotoxin PnIA

CAS No.: 705300-84-1

Cat. No.: B612398 Get Quote

-Conotoxin PnIA

Executive Summary & Molecule Profile
Alpha-conotoxin PnIA is a 16-residue peptide isolated from Conus pennaceus.[1][2] It is a

critical pharmacological tool for distinguishing between nicotinic acetylcholine receptor (nAChR)

subtypes, specifically exhibiting high affinity for the neuronal

3

2 subtype and the

7 subtype.

Critical Stability Factor: The biological activity of PnIA is strictly dependent on its secondary

structure, which is locked by two specific disulfide bridges in a "globular" connectivity (Cys2–

Cys8 and Cys3–Cys16). Loss of activity is rarely due to peptide fragmentation but rather

"disulfide scrambling"—a process where the bridges rearrange into inactive "ribbon" or "bead"

isomers.
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Parameter Technical Specification

Sequence
Gly-Cys-Cys-Ser-Leu-Pro-Pro-Cys-Ala-Leu-Ser-

Asn-Pro-Asp-Tyr-Cys-NH₂ (Typical)

Disulfide Connectivity Globular (Native): Cys2–Cys8, Cys3–Cys16

Molecular Weight ~1622.8 Da (varies slightly by salt/counterion)

Isoelectric Point (pI)
~4.0 - 5.5 (Sequence dependent, typically acidic

to neutral)

Solubility
Water, 0.1% TFA, or Acetate Buffer (up to 5

mg/mL)

Receiving & Initial Storage (The "Golden Hour")
The Issue: Lyophilized peptides are hygroscopic.[3] Upon removal from cold storage,

atmospheric water condenses on the vial. If opened immediately, this moisture enters the cake,

initiating hydrolysis and aggregation before you even start your experiment.

Protocol:

Inspect: Upon arrival, ensure the vial is sealed and the cake is intact (not collapsed into a

sticky film, which indicates prior moisture ingress).

Equilibrate: Place the sealed vial in a desiccator at room temperature for at least 1 hour

before opening.

Store (Lyophilized): If not using immediately, store at -20°C or -80°C.

Why? Chemical degradation rates (oxidation/hydrolysis) drop significantly at lower

temperatures. -80°C is preferred for storage >6 months.[4]

Reconstitution & Solubilization
The Issue: Reconstituting in the wrong buffer (e.g., PBS or high pH) can trigger immediate

disulfide exchange, rendering the toxin inactive.
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The Solution: Use an acidic vehicle for the stock solution.

Step-by-Step Reconstitution Workflow
Centrifuge: Briefly spin the vial (5,000 x g, 30 sec) to pellet the powder.

Solvent Selection:

Recommended: Sterile water or 10 mM Acetic Acid (pH ~3–4).

Why? Disulfide scrambling is base-catalyzed (requires the thiolate anion). Keeping the pH

< 6.0 locks the disulfide bonds in their native state.

Dissolution: Add solvent to achieve a stock concentration of 1–2 mg/mL. Vortex gently.

Note: Do not sonicate vigorously, as this generates heat and shear stress.

Aliquot: Divide into single-use aliquots (e.g., 10–50 µL).

Why? PnIA cannot withstand repeated freeze-thaw cycles. Each cycle causes ice-crystal

formation that can physically shear the peptide or alter the pH of the micro-environment

(eutectic point shifts).

Visualization: Reconstitution Logic
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Figure 1: Optimized workflow for reconstituting alpha-conotoxin PnIA to minimize disulfide

scrambling and aggregation.
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Q1: My PnIA solution precipitated upon adding PBS.
What happened?
Diagnosis: Isoelectric precipitation or "salting out." Explanation: PnIA is relatively hydrophobic

due to its compact disulfide core. While soluble in water, adding high-salt buffers (like 10x PBS)

or shifting the pH near the peptide's pI can cause aggregation. Fix: Always create a

concentrated stock in water or weak acid (e.g., 10 mM acetic acid). Dilute into the assay buffer

(e.g., ND96 or physiological saline) only at the final step of the experiment.

Q2: The peptide mass is correct on MS, but biological
activity is lost.
Diagnosis: Disulfide Scrambling (Isomerization). Explanation: Mass Spectrometry (MS) only

measures mass, not structure. If PnIA is exposed to pH > 7.5, the disulfide bonds can

rearrange from the active "Globular" form to the inactive "Ribbon" form. Both forms have the

exact same mass (MW 1622.8). Verification: You must run RP-HPLC. The scrambled isomers

have different hydrophobicities and will elute at different retention times compared to the native

standard.

Q3: Can I store the peptide at 4°C?
Recommendation: Only for very short periods (< 24-48 hours). Risk: In solution, peptides are

mobile. Even at 4°C, slow oxidation of the Tyrosine residue or deamidation of Asparagine (Asn)

can occur. For any duration > 2 days, freeze at -20°C or -80°C.[5]

Q4: Which plasticware should I use?
Recommendation: Polypropylene LoBind (low protein binding) tubes. Why: PnIA is a potent

peptide often used at nanomolar concentrations. Standard polystyrene or untreated

polypropylene can adsorb up to 50% of the peptide from dilute solutions, drastically altering

your calculated IC50 values.

Degradation Pathways & Mechanism[5][6][7]
Understanding how PnIA degrades allows you to prevent it. The two primary enemies are Base

(pH > 7) and Redox Stress.
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Visualization: Degradation Logic
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Figure 2: Primary degradation pathways. Alkaline conditions promote intramolecular scrambling

(isomerization), while oxidative stress can lead to intermolecular aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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